Cas no 2172436-03-0 (2-{3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclobutyl}acetic acid)

• Product Name: 2-{3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclobutyl}acetic acid
• CAS No: 2172436-03-0
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 5872933
• PubChem ID: 165958902
• Update Time: 2025-06-09

2-{3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclobutyl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclobutyl}acetic acid
• 2-{3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]cyclobutyl}acetic acid
• 2172436-03-0
• EN300-1558954

• Inchi： 1S/C26H30N2O5/c1-16(10-11-24(29)28-18-12-17(13-18)14-25(30)31)27-26(32)33-15-23-21-8-4-2-6-19(21)20-7-3-5-9-22(20)23/h2-9,16-18,23H,10-15H2,1H3,(H,27,32)(H,28,29)(H,30,31)
• InChI Key： SYCGJGLYOAMCPY-UHFFFAOYSA-N
• SMILES： OC(CC1CC(C1)NC(CCC(C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 685
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 105Ų

Additional information on 2-{3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclobutyl}acetic acid

Research Briefing on 2-{3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclobutyl}acetic acid (CAS: 2172436-03-0)

The compound 2-{3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclobutyl}acetic acid (CAS: 2172436-03-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its cyclobutyl core and fluorenylmethoxycarbonyl (Fmoc) protecting group, is a key intermediate in peptide synthesis and drug development. Recent studies have explored its potential applications in targeted drug delivery, enzyme inhibition, and as a building block for novel bioactive compounds.

One of the primary research focuses has been on the compound's role in solid-phase peptide synthesis (SPPS). The Fmoc group is widely used for temporary protection of amino groups during peptide synthesis, and the cyclobutyl ring in this molecule offers unique conformational constraints that can influence peptide folding and stability. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit enhanced binding affinity to specific protein targets, making them promising candidates for the development of peptide-based therapeutics.

In addition to its applications in peptide synthesis, recent investigations have highlighted the potential of 2-{3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclobutyl}acetic acid in prodrug design. Researchers have utilized its structural features to create prodrugs with improved pharmacokinetic properties, such as increased solubility and controlled release profiles. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported the successful use of this compound in the development of a prodrug for a potent anticancer agent, showcasing its versatility in drug formulation.

Furthermore, the compound's unique chemical properties have made it a subject of interest in the field of chemical biology. Its ability to act as a linker or spacer in bioconjugation strategies has been explored in the design of antibody-drug conjugates (ADCs) and other targeted therapies. Recent advancements in click chemistry and bioorthogonal reactions have further expanded its utility, enabling precise modifications and functionalizations for tailored therapeutic applications.

In conclusion, 2-{3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclobutyl}acetic acid (CAS: 2172436-03-0) represents a versatile and valuable tool in modern chemical biology and pharmaceutical research. Its applications span peptide synthesis, prodrug design, and targeted drug delivery, with ongoing studies continuing to uncover new potential uses. As research progresses, this compound is expected to play an increasingly important role in the development of next-generation therapeutics.